Cas no 35487-34-4 (2-Propynal, 3-(4-nitrophenyl)-)

• Product Name: 2-Propynal, 3-(4-nitrophenyl)-
• CAS No: 35487-34-4
• MF: C₉H₅NO₃
• MW: 175.140902280807
• CID: 1476978
• PubChem ID: 10487475
• Update Time: 2025-04-21

2-Propynal, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(4-nitrophenyl)-
• (4-nitrophenyl)propargyl aldehyde
• 3-(4-nitrophenyl)propiolaldehyde
• SCHEMBL12003589
• 35487-34-4
• 3-(4-nitrophenyl)-2-propynal

• Inchi： 1S/C9H5NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-7H
• InChI Key： FOJOKJBXIHWAOK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC=O)=CC=1)=O

Computed Properties

• Exact Mass: 175.02695
• Monoisotopic Mass: 175.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21